Cas no 883550-10-5 ((3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid)

• Product Name: (3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid
• CAS No: 883550-10-5
• MDL: MFCD08144846
• CID: 3046290
• PubChem ID: 6502031
• Update Time: 2025-10-28

(3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (3,7-Dimethyl-5-oxo-5,8-dihydro-[1,2,4]triazolo-[4,3-a]pyrimidin-6-yl)-acetic acid
• (3,7-Dimethyl-5-oxo-5,8-dihydro-[1,2,4]triazolo-[4,3-a]pyrimidin-6-yl)-acetic aci
• 2-(3,7-Dimethyl-5-oxo-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl)acetic acid
• (3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid

• MDL： MFCD08144846

(3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on (3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid

Compound CAS No. 883550-10-5: (3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid

The compound CAS No. 883550-10-5, also known as (3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid, is a structurally complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of triazolo-pyrimidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug design.

Recent studies have highlighted the importance of triazolo-pyrimidine derivatives in the development of novel therapeutic agents. The 1,2,4-triazolo[4,3-a]pyrimidine core structure is particularly interesting due to its ability to mimic certain nucleic acid structures and interact with biological targets such as DNA and RNA. This makes it a valuable scaffold for designing molecules with potential antiviral, anticancer, and antimicrobial properties.

The (3,7-Dimethyl) substituents in this compound contribute to its stability and solubility properties. The 5-oxo group introduces a ketone functionality, which can participate in hydrogen bonding and other non-covalent interactions essential for bioactivity. Additionally, the dihydro designation indicates partial saturation within the triazolo-pyrimidine ring system, which may influence the molecule's electronic properties and reactivity.

Research into (3,7-Dimethyl-5-oxo-5,8-dihydro1,2,4triazolo4,3-apyrimidin-6-yl)acetic Acid has focused on its synthesis and characterization. Advanced synthetic methodologies have been employed to construct this molecule efficiently. For instance, one-step condensation reactions involving appropriate precursors have been reported in recent literature. These methods not only enhance the yield but also ensure high purity of the final product.

The acetic acid moiety attached to the triazolo-pyrimidine core plays a crucial role in modulating the compound's pharmacokinetic properties. It enhances the molecule's ability to cross biological membranes and interact with cellular targets. This feature makes it a promising candidate for drug delivery systems targeting specific diseases such as cancer or viral infections.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound using molecular docking studies. These studies suggest that (3,7-Dimethyl...) may bind effectively to key enzymes involved in cellular signaling pathways. For example, it has shown potential as an inhibitor of kinase enzymes implicated in cancer progression.

Moreover, the compound's ability to form stable complexes with DNA has been explored through spectroscopic techniques such as UV-vis and fluorescence spectroscopy. These findings indicate that it could serve as a lead compound for developing anti-cancer agents targeting DNA repair mechanisms.

In conclusion,CAS No. 883550... represents a cutting-edge advancement in heterocyclic chemistry with vast potential across multiple therapeutic areas. Its unique structure and promising biological activities make it a subject of intense research interest. As ongoing studies continue to unravel its full potential,this compound stands at the forefront of innovative drug discovery efforts.